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Compound of Interest |

Compound Name: 6-Fluoro-2-methylbenzofuran
CAS No.: 139313-87-4
Cat. No.: B135993
. J

This guide defines the standard operating procedure (SOP) for the containment, handling, and
disposal of 6-Fluoro-2-methylbenzofuran (CAS: 139313-87-4). As a fluorinated heterocyclic
compound, this substance presents a dual hazard profile: flammability inherent to the
benzofuran core and toxic combustion byproducts (specifically Hydrogen Fluoride) due to the
fluorine substitution.[1]

Critical Safety Warning: Unlike non-halogenated organic solvents, the disposal of this
compound requires strict segregation.[1] Do not mix with general organic waste streams
intended for standard incineration unless the facility is equipped with HF scrubbers.[1]

Compound Identification & Hazard Profile

Before initiating disposal, verify the chemical identity to ensure correct waste stream
categorization.[1]
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Property Data Operational Implication

. Primary identifier for waste
Chemical Name 6-Fluoro-2-methylbenzofuran

manifests.

Use for regulatory tracking and
CAS Number 139313-87-4 ) o

inventory reconciliation.

Confirms presence of Fluorine
Molecular Formula CoH7FO

(Halogenated Waste).[1]

Liquid (typically) or Low- Dictates spill cleanup method

Physical State . .
Melting Solid (absorbent vs. scoop).

Requires grounding during

Primary Hazard Combustible / Irritant
transfer; PPE mandatory.[1]
MUST be labeled as

Disposal Hazard Releases HF upon combustion  "Halogenated Organic Waste".

[1]

Pre-Disposal Handling & Packaging

The integrity of the waste container is the first line of defense.[1] Follow this "Self-Validating"
packaging protocol.

Step 1: Waste Stream Segregation[1]

o Correct Stream:Halogenated Organic Solvents/Waste.[1]
 Incorrect Stream: Do NOT place in "General Organic Waste" or "Aqueous Waste" containers.

o Rationale: Standard incinerators may not have the scrubbing capacity to neutralize the
hydrofluoric acid (HF) gas generated when this compound burns, potentially damaging
equipment and violating emissions standards.[1]

Step 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Glass (Amber).
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» Cap: Teflon-lined screw cap to prevent organic vapor leaching.

e Headspace: Leave ~10% headspace to allow for thermal expansion during storage/transport.

[1]

Step 3: Labeling

o Standard Label: "Hazardous Waste - Halogenated Organic."
o Specific Constituent: Clearly write "6-Fluoro-2-methylbenzofuran" and "Contains Fluorine."
o Hazard Checkboxes: Check "Flammable" and "Toxic."[1]

Disposal Decision Logic (Visualized)

This decision tree guides the researcher from the bench to the final disposal pathway.
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Waste Generation:

6-Fluoro-2-methylbenzofuran

Is the waste
pure or mixed?

Pure \Mixed

Mixed Solvent Waste

Pure Substance
(Expired/Excess)

Check Mixture Components:
Are oxidizers or strong acids present?

es (Incompatible) o (Compatible Solvents)

SEGREGATE: Combine in 'Halogenated

Do NOT mix. Keep separate. Organic Waste' Carboy

Labeling:
List specific chemical name
Check 'Halogenated'

Final Disposal:

High-Temp Incineration
(w/ HF Scrubber)

Click to download full resolution via product page

Caption: Operational workflow for segregating and packaging fluorinated benzofuran waste.

Spill Response Protocol
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In the event of a spill, immediate action is required to prevent volatilization and exposure.[1]
Immediate Action: Evacuate the immediate area and ensure ventilation.

Cleanup Procedure:

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If
the spill is >500mL, use a half-mask respirator with organic vapor cartridges.[1]

o Containment: Use a non-combustible absorbent material (Vermiculite or clay-based
absorbent).[1]

o Why? Paper towels can increase surface area and flammability.[1] Clay binds the liquid
and suppresses vapor.[1]

o Collection: Scoop the saturated absorbent into a wide-mouth HDPE jar.

» Decontamination: Wipe the surface with a soap/water solution (benzofurans are generally
immiscible with water; soap acts as a surfactant to lift the residue).[1]

o Disposal of Debris: Label the debris jar as "Solid Waste contaminated with 6-Fluoro-2-
methylbenzofuran (Flammable/Toxic)."

Regulatory Framework & Compliance

As a researcher, you are the "generator" of the waste.[1] Compliance relies on accurate
characterization.[1]

¢ RCRA Classification (USA): While 6-Fluoro-2-methylbenzofuran is not explicitly listed on
the EPA"P" or "U" lists, it defaults to a Characteristic Waste due to flammaubility.

o Code:D001 (Ignitable).

o Halogen Content: The presence of fluorine mandates that this waste be treated at a facility
permitted for Halogenated Organics.[1]

o Regulatory Note: Burning fluorinated compounds in non-specialized boilers is a violation of
the Clean Air Act due to HF emissions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135993#6-fluoro-2-methylbenzofuran-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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